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Compound of Interest

Compound Name: Sgc-gak-1

Cat. No.: B610814 Get Quote

Essential Safety and Handling Guide for Sgc-
gak-1
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

guide provides essential, immediate safety and logistical information for the handling of Sgc-
gak-1, a potent and selective inhibitor of cyclin G-associated kinase (GAK).

Hazard Identification and Classification
Sgc-gak-1 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1]

GHS Classification:

Acute toxicity, Oral (Category 4), H302[1]

Acute aquatic toxicity (Category 1), H400[1]

Chronic aquatic toxicity (Category 1), H410[1]

Precautionary Statements:

Wash skin thoroughly after handling.[1]
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Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

If swallowed, call a poison center or doctor/physician if you feel unwell.

Rinse mouth.

Collect spillage.

Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is crucial to minimize exposure and ensure personal safety

when handling Sgc-gak-1.

PPE Category Recommendation

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against dust particles and

potential splashes.

Hand Protection

Nitrile gloves are recommended. Gloves should

be changed regularly and immediately if

contaminated.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is advised.

Body Protection
A lab coat or disposable gown should be worn to

prevent skin contact.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Sgc-gak-1
and ensuring a safe laboratory environment.
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Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form.

Avoid inhalation, and contact with eyes and skin.

Avoid the formation of dust and aerosols.

Use caution to avoid generating dust when weighing and transferring.

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.

Store at -20°C for the powder form or -80°C when in solvent.

Keep away from direct sunlight and sources of ignition.

Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.

Inhalation

Immediately relocate self or casualty to fresh air.

If breathing is difficult, give cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.

Physical and Chemical Properties
Property Value

Molecular Formula C₁₈H₁₇BrN₂O₃

Molecular Weight 389.2 g/mol

CAS Number 2226517-76-4

Appearance Light yellow to yellow solid

Purity ≥98% (HPLC)

Solubility
DMSO: 30 mg/mL, DMF: 30 mg/mL, Ethanol: 1

mg/mL

Stability Stable for at least 4 years.

Disposal Plan
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All waste materials contaminated with Sgc-gak-1 should be treated as chemical waste.

Dispose of the chemical waste in accordance with local, state, and federal regulations. Consult

your institution's environmental health and safety (EHS) department for specific disposal

protocols.

Experimental Protocols
Detailed, step-by-step experimental protocols for toxicity and reactivity studies of Sgc-gak-1
are not available in the provided search results. However, the biological activity of Sgc-gak-1
has been characterized in cell-based assays. For instance, its anti-proliferative activity was

evaluated in various prostate cancer cell lines. Researchers should refer to published literature,

such as the Journal of Medicinal Chemistry, for detailed methodologies of such experiments.

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling Sgc-gak-1 from

receipt to disposal.
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Workflow for the safe handling of Sgc-gak-1 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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